Cas no 1858531-75-5 (2-(3-Propanamidocyclopentyl)acetic acid)

• Product Name: 2-(3-Propanamidocyclopentyl)acetic acid
• CAS No: 1858531-75-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6411621
• PubChem ID: 165449453
• Update Time: 2025-10-31

2-(3-Propanamidocyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1858531-75-5
• EN300-714289
• 2-(3-propanamidocyclopentyl)acetic acid
• 2-(3-Propanamidocyclopentyl)acetic acid

• Inchi： 1S/C10H17NO3/c1-2-9(12)11-8-4-3-7(5-8)6-10(13)14/h7-8H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： MQJICPVQMPJUSE-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C1)NC(CC)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-Propanamidocyclopentyl)acetic acid

Introduction to 2-(3-Propanamidocyclopentyl)acetic acid (CAS No. 1858531-75-5)

2-(3-Propanamidocyclopentyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1858531-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of cyclic amides and exhibits a unique structural framework that positions it as a potential candidate for various therapeutic applications. The presence of both an amide group and a carboxylic acid moiety in its molecular structure suggests multifunctionality, making it an intriguing subject for further investigation.

The molecular structure of 2-(3-Propanamidocyclopentyl)acetic acid consists of a cyclopentyl ring substituted with a propanamide side chain, which is further connected to a terminal acetic acid group. This configuration imparts specific physicochemical properties, including solubility characteristics and potential interactions with biological targets. The cyclopentyl ring, being part of a saturated hydrocarbon cycle, contributes to the overall stability and lipophilicity of the molecule, while the amide and carboxylic acid functionalities introduce polar interactions that are critical for biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The amide group in 2-(3-Propanamidocyclopentyl)acetic acid is particularly noteworthy, as amides are widely recognized for their role in drug design due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. This feature makes the compound a promising scaffold for developing novel bioactive molecules.

One of the most compelling aspects of 2-(3-Propanamidocyclopentyl)acetic acid is its potential application in the development of therapeutic agents targeting neurological disorders. Preliminary studies have suggested that compounds with cyclopentyl rings and amide functionalities may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases. For instance, research has indicated that such structural motifs could modulate the activity of enzymes like acetylcholinesterase, which is implicated in conditions such as Alzheimer's disease.

The carboxylic acid group in 2-(3-Propanamidocyclopentyl)acetic acid also plays a crucial role in its pharmacological profile. Carboxylic acids are well-known for their ability to participate in various chemical reactions, including esterification and amidation, which can be exploited to create derivatives with enhanced bioavailability or targeted delivery systems. Furthermore, the carboxylic acid moiety can serve as a docking point for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-Propanamidocyclopentyl)acetic acid for potential biological activity. Molecular docking simulations and virtual screening have identified several promising derivatives that may exhibit improved efficacy or reduced toxicity compared to the parent compound. These computational approaches have accelerated the drug discovery process by allowing researchers to predict interactions between the compound and biological targets with high accuracy.

The synthesis of 2-(3-Propanamidocyclopentyl)acetic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the cyclopentyl ring and introduce the necessary functional groups with high precision. These advances have not only improved yield but also enhanced the scalability of production, making it feasible to conduct larger-scale studies.

In vitro studies have begun to unravel the mechanistic aspects of 2-(3-Propanamidocyclopentyl)acetic acid's interaction with biological systems. Initial experiments have shown that the compound exhibits dose-dependent effects on certain enzymes and receptors, suggesting its potential as an active pharmaceutical ingredient (API). Additionally, research has explored its interaction with cellular pathways relevant to inflammation and pain modulation, indicating its possible role in developing treatments for chronic inflammatory conditions.

The pharmacokinetic properties of 2-(3-Propanamidocyclopentyl)acetic acid are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical relevance. Preliminary data suggest that the compound has favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Further studies are needed to fully characterize its metabolic fate and excretion pathways.

The future direction of research on 2-(3-Propanamidocyclopentyl)acetic acid includes exploring its potential as a lead compound for drug development. By leveraging structural analogs and computational modeling, researchers aim to optimize its pharmacological profile and reduce any inherent liabilities such as off-target effects or poor solubility. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating preclinical findings into clinical applications.

The versatility of 2-(3-Propanamidocyclopentyl)acetic acid extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in chemical biology studies aimed at understanding enzyme function and ligand-receptor interactions. Additionally, it serves as a building block for more complex molecules designed for targeted therapy or diagnostic purposes.

In conclusion,2-(3-Propanamidocyclopentyl)acetic acid (CAS No. 1858531-75-5) represents a promising area of research with significant potential in drug discovery and biochemical applications. Its distinctive structural features, coupled with preliminary evidence of biological activity, position it as a compelling candidate for further exploration. As research continues to uncover new insights into its pharmacological properties,2-(3-Propanamidocyclopentyl)acetic acid is poised to contribute meaningfully to advancements in medicine and biotechnology.